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Compound of Interest

Compound Name: Sulfachlorpyridazine

Cat. No.: B1682503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antibacterial properties of

Sulfachlorpyridazine sodium, a sulfonamide antibiotic. The document details its mechanism

of action, spectrum of activity, and known resistance mechanisms. It includes quantitative data

on its efficacy, detailed experimental protocols, and visualizations of key biological pathways

and experimental workflows.

Mechanism of Action
Sulfachlorpyridazine sodium exerts its bacteriostatic effect by acting as a competitive inhibitor

of the bacterial enzyme dihydropteroate synthase (DHPS).[1] This enzyme is crucial for the

synthesis of dihydrofolic acid, a precursor to tetrahydrofolic acid (THF). THF is an essential

cofactor in the synthesis of purines, thymidine, and certain amino acids, which are vital for DNA

synthesis, repair, and overall bacterial cell growth and replication.

Structurally, Sulfachlorpyridazine sodium mimics the natural substrate of DHPS, para-

aminobenzoic acid (PABA). This structural similarity allows it to bind to the active site of DHPS,

thereby preventing the condensation of PABA with 6-hydroxymethyl-7,8-dihydropterin

pyrophosphate (DHPPP). This inhibition halts the folic acid synthesis pathway in susceptible

bacteria. Mammalian cells are not affected by sulfonamides because they obtain folic acid from

their diet and lack the DHPS enzyme.[1]
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The following diagram illustrates the bacterial folic acid synthesis pathway and the point of

inhibition by Sulfachlorpyridazine sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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